4-Chloro-3-methoxypyridine

• IUPAC Name: 4-chloro-3-methoxypyridine
• InChI: InChI=1S/C6H6ClNO/c1-9-6-4-8-3-2-5(6)7/h2-4H,1H3
• InChI Key: DICAQTPGOQCCOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1)Cl
• Molecular Formula: C6H6ClNO
• DSSTOX Substance ID: DTXSID30601802
• Molecular Weight: 143.57 g/mol
• CAS No.: 96628-70-5

Description

4-Chloro-3-methoxypyridine is a useful research compound. Its molecular formula is C6H6ClNO and its molecular weight is 143.57 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Precursor for Reactive Intermediates : 4-Chloro-3-methoxypyridine has been used as a precursor for reactive intermediates like pyridynes, which are valuable in synthesizing complex organic structures (Walters & Shay, 1995).
• Pathway for Lithiation : It has also been involved in studies exploring the lithiation pathway of pyridines, contributing to a deeper understanding of the lithiation process in organic chemistry (Gros, Choppin, & Fort, 2003).

Analytical Chemistry

• Vibrational and Electronic Spectra Analysis : Research includes studies on the vibrational and electronic spectra of similar methoxypyridines, which is crucial in understanding their physical and chemical properties (Arjunan et al., 2011).

Polymer Science

• Polymerization Catalysts : This compound has been studied as a catalyst in carbonylative polymerizations of heterocycles, demonstrating its utility in polymer science (Liu & Jia, 2004).

Pharmaceutical Research

• Synthesis of Gastric-Acid Inhibiting Compounds : It serves as a building block for synthesizing gastric-acid inhibiting compounds, highlighting its potential in pharmaceutical applications (Mittelbach et al., 1988).

Advanced Materials

• Adsorption Studies on Gold Film Electrodes : Research includes the study of methoxypyridine adsorption on gold films, which is relevant in material science and nanotechnology (Quirk, Unni, & Burgess, 2016).

Safety and Hazards

4-Chloro-3-methoxypyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.

Mechanism of Action

Target of Action

4-Chloro-3-methoxypyridine is primarily used as a reagent in organic synthesis, particularly in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process . The primary targets of this compound are the organoboron reagents used in this reaction .

Mode of Action

In the Suzuki–Miyaura cross-coupling reaction, this compound interacts with its targets through a process called transmetalation . This process involves the transfer of an organic group from boron to palladium . The reaction conditions are mild and functional group tolerant, making it a widely applied method for carbon–carbon bond formation .

Biochemical Pathways

The Suzuki–Miyaura cross-coupling reaction is a key biochemical pathway affected by this compound . This reaction is crucial in the synthesis of various organic compounds, including pharmaceuticals and polymers . The downstream effects include the formation of new carbon–carbon bonds, enabling the construction of complex organic structures .

Pharmacokinetics

Its physical and chemical properties, such as its molecular weight and solubility, would influence its behavior in a chemical reaction or biological system .

Result of Action

The molecular effect of this compound’s action is the formation of new carbon–carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a wide range of organic compounds . On a cellular level, the effects would depend on the specific context, such as the type of organism and the presence of other compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction requires a palladium catalyst and an organoboron reagent . The reaction conditions, such as temperature and pH, can also impact the reaction’s efficiency . Furthermore, the compound’s stability could be affected by factors like light, heat, and moisture .